2-chloro-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C19H21ClN4OS
• Molecular Weight: 388.9 g/mol
• IUPAC Name: 2-chloro-N-[[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H21ClN4OS/c1-23-10-12-24(13-11-23)15-8-6-14(7-9-15)21-19(26)22-18(25)16-4-2-3-5-17(16)20/h2-9H,10-13H2,1H3,(H2,21,22,25,26)
• InChI Key: LFXRTKQGKSKWEF-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide is a chemical compound that has been widely used in scientific research. It is a thiosemicarbazone derivative that has shown promising results in the treatment of various diseases, including cancer.

Mechanism of Action

The mechanism of action of 2-chloro-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide involves the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. This leads to the accumulation of DNA damage and eventually induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on the biochemical and physiological processes of cancer cells. It induces the production of reactive oxygen species, which leads to oxidative stress and DNA damage. It also inhibits the expression of various proteins that are involved in cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide in lab experiments is its potent anticancer activity. It has also been shown to be effective against drug-resistant cancer cells. However, one limitation of using this compound is its potential toxicity, which requires careful dose optimization and toxicity testing.

Future Directions

There are several future directions for the research and development of 2-chloro-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide. One direction is to investigate its potential use in combination with other anticancer drugs to enhance its efficacy. Another direction is to explore its use in the treatment of infectious diseases such as tuberculosis and malaria. Additionally, further research is needed to optimize the synthesis method and improve the pharmacological properties of this compound.
Conclusion:
This compound is a promising thiosemicarbazone derivative that has shown potential therapeutic applications in the treatment of cancer and infectious diseases. Its mechanism of action involves the inhibition of ribonucleotide reductase, leading to DNA damage and apoptosis in cancer cells. While there are limitations to using this compound in lab experiments, its potent anticancer activity and potential for combination therapy make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of 2-chloro-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide involves the reaction of 4-(4-methylpiperazin-1-yl)aniline with 2-chlorobenzoyl isothiocyanate in the presence of a base. The resulting thiosemicarbazone derivative is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

2-chloro-N-{[4-(4-methylpiperazin-1-yl)phenyl]carbamothioyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been investigated for its potential use in the treatment of infectious diseases such as tuberculosis and malaria.